Cas no 2171481-58-4 (1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid)

• Product Name: 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid
• CAS No: 2171481-58-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6395967
• PubChem ID: 165534834
• Update Time: 2025-06-26

1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid
• 2171481-58-4
• 1-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}azetidine-2-carboxylic acid
• EN300-1519252

• Inchi： 1S/C26H30N2O5/c1-3-26(4-2,24(31)28-14-13-22(28)23(29)30)16-27-25(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22H,3-4,13-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： HGTQTTFXYDWOKM-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(CC)CC)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid

Introduction to 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic Acid (CAS No. 2171481-58-4)

1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid, identified by its CAS number 2171481-58-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways and diseases.

The molecular structure of 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid is characterized by its intricate arrangement of functional groups, which includes an azetidine ring, a butanoyl moiety, and an ethyl group. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility as a building block in peptide synthesis and drug development. This structural complexity not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of innovative small molecules that can modulate biological processes at the molecular level. Among these, compounds with azetidine cores have emerged as particularly valuable due to their ability to interact with biological targets in unique ways. The azetidine ring, being a five-membered heterocycle, introduces conformational flexibility that can be exploited to optimize binding affinity and selectivity. This feature makes 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid a promising candidate for further exploration in drug discovery.

The Fmoc group attached to the molecule serves multiple purposes in pharmaceutical research. Primarily, it acts as a protecting group for amino functions during peptide synthesis, allowing for controlled and sequential addition of amino acids. This property is particularly useful in the construction of complex peptides and proteins, which are often the target of therapeutic interventions. Additionally, the fluorene moiety contributes to the overall solubility and bioavailability of the compound, making it more suitable for biological studies and potential clinical applications.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-based drug design. Computational methods, such as molecular docking and virtual screening, are being employed to identify potential drug candidates with high precision. The unique structural features of 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid, including its azetidine core and Fmoc group, make it an attractive candidate for these computational approaches. By leveraging advanced computational tools, researchers can predict how this compound might interact with various biological targets, thereby accelerating the drug discovery process.

One of the most exciting applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. For instance, the azetidine ring can be functionalized to introduce additional pharmacophores, while the Fmoc group can be removed under specific conditions to reveal reactive amino groups. This versatility makes 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid a valuable tool in synthetic organic chemistry and medicinal chemistry.

In addition to its synthetic utility, this compound has shown promise in preliminary biological studies. Researchers have been exploring its potential as a modulator of various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The ability of azetidine derivatives to interact with enzymes and receptors in unique ways suggests that they may have therapeutic effects without causing significant side effects associated with other classes of drugs. Further investigation is needed to fully elucidate its biological activity and potential clinical applications.

The development of novel pharmaceutical agents is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolic degradation. However, compounds like 1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidine-2-carboxylic acid offer opportunities to overcome these hurdles through careful molecular design. The fluorene group enhances solubility and stability, while the azetidine core provides structural rigidity that can improve binding affinity. These features collectively contribute to improved pharmacokinetic properties, making such compounds more attractive for drug development.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology has led to significant breakthroughs in recent years. The study of compounds like 1-{2-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methylbutanoyl}azetidine - 2 - carboxylic acid exemplifies this collaborative approach. By integrating experimental data with computational predictions, researchers can gain deeper insights into molecular interactions and optimize drug candidates more efficiently.

In conclusion, 1-{2 - ethyl - 2 - ({(9H - fluorenylmethoxycarbonyl } amino ) methylbutanoy l ) azeti dine - 2 - carboxylic aci d (CAS No . 2171481 - 58 - 4 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with its potential biological activity , make it a valuable asset in the development of novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions .